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Compound of Interest

Compound Name: TC-O 9311

Cat. No.: B1682608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of TC-O 9311, a

potent and selective agonist of the orphan G protein-coupled receptor 139 (GPR139), in in vitro

studies.

Introduction
TC-O 9311 is a small molecule agonist of GPR139 with a reported EC50 of 39 nM.[1][2][3][4][5]

GPR139 is a G protein-coupled receptor highly expressed in the central nervous system,

particularly in the habenula and septum. The activation of GPR139 by TC-O 9311 has been

shown to trigger intracellular calcium mobilization, making it a valuable tool for studying the

physiological roles of this receptor. This document outlines the solubility characteristics of TC-O
9311 and provides a detailed protocol for its preparation and use in cell-based assays.

Solubility of TC-O 9311
TC-O 9311 is a hydrophobic compound with limited solubility in aqueous solutions. The

following table summarizes its solubility in common laboratory solvents. It is crucial to use

fresh, anhydrous dimethyl sulfoxide (DMSO) for optimal dissolution, as DMSO is hygroscopic

and absorbed moisture can reduce the solubility of the compound.
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Solvent Solubility Notes

DMSO 11 mg/mL to 125 mg/mL

Vendor-dependent. Use of

fresh, anhydrous DMSO is

recommended. Sonication or

gentle warming (to 37°C) can

aid dissolution.

Ethanol

Insoluble to sparingly soluble

(14 mg/mL reported by one

source)

Generally considered

insoluble.

Water Insoluble

DMF 14 mg/mL -

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TC-O 9311, which can be

further diluted for use in various in vitro assays.

Materials:

TC-O 9311 powder (Molecular Weight: 365.38 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or glass vials

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Procedure:
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Weighing the Compound: Accurately weigh 1 mg of TC-O 9311 powder and transfer it to a

sterile amber microcentrifuge tube.

Calculating Solvent Volume: Calculate the volume of DMSO required to achieve a 10 mM

concentration.

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.010 mol/L * 365.38 g/mol )) * 1,000,000 µL/L ≈ 273.7 µL

Dissolution:

Add 273.7 µL of anhydrous DMSO to the tube containing the TC-O 9311 powder.

Cap the tube tightly and vortex for 1-2 minutes.

Visually inspect the solution for any undissolved particles. If particulates are present,

sonicate the tube in a water bath for 5-10 minutes, or until the solution is clear. Gentle

warming to 37°C can also be applied.

Storage:

Aliquot the 10 mM stock solution into smaller volumes in sterile, amber tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the serial dilution of the 10 mM stock solution to prepare working

concentrations for treating cells in culture. It is critical to include a vehicle control in all

experiments to account for any effects of the solvent (DMSO) on the cells.

Procedure:

Intermediate Dilutions: Prepare intermediate dilutions of the 10 mM stock solution in 100%

DMSO. For example, to prepare a 1 mM solution, dilute the 10 mM stock 1:10 in DMSO.
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Final Dilution in Cell Culture Medium:

On the day of the experiment, prepare the final working concentrations by diluting the

intermediate stock or the 10 mM stock solution directly into pre-warmed cell culture

medium.

Crucially, to avoid precipitation, add the DMSO-based solution to the aqueous cell culture

medium dropwise while gently vortexing or swirling the tube.

The final concentration of DMSO in the cell culture medium should be kept to a minimum,

typically ≤ 0.5%, as higher concentrations can be toxic to cells.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the highest concentration of the TC-O 9311
working solution.

Treatment of Cells: Replace the existing medium in the cell culture plates with the medium

containing the desired concentrations of TC-O 9311 or the vehicle control.
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Experimental Workflow for In Vitro Studies with TC-O 9311
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Caption: Workflow for preparing and using TC-O 9311 in in vitro experiments.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1682608?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action and Signaling Pathway
TC-O 9311 acts as a potent agonist at the GPR139 receptor. GPR139 is known to couple to

both Gq/11 and Gi/o families of G proteins. However, the primary downstream signaling

cascade initiated by GPR139 activation is mediated through the Gq/11 pathway. This leads to

the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3

subsequently binds to its receptors on the endoplasmic reticulum, triggering the release of

stored intracellular calcium (Ca2+). This increase in cytosolic Ca2+ is a key event in GPR139

signaling and is the basis for the calcium mobilization assays used to characterize agonists like

TC-O 9311. Additionally, GPR139 activation via the Gq/11 pathway has been shown to

stimulate the production of cyclic AMP (cAMP) and inhibit G protein-coupled inwardly rectifying

potassium (GIRK) channels.
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Caption: GPR139 signaling pathway activated by TC-O 9311.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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